Cas no 361479-12-1 (3-(4-bromophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 3-(4-bromophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole
• CAS No: 361479-12-1
• MF: C₂₃H₂₁BrN₂O₃S
• MW: 485.393443822861
• CID: 6553733
• Update Time: 2025-05-20

3-(4-bromophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole
• 3-(4-bromophenyl)-5-(2-methoxyphenyl)-1-tosyl-4,5-dihydro-1H-pyrazole
• 1H-Pyrazole, 3-(4-bromophenyl)-4,5-dihydro-5-(2-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C23H21BrN2O3S/c1-16-7-13-19(14-8-16)30(27,28)26-22(20-5-3-4-6-23(20)29-2)15-21(25-26)17-9-11-18(24)12-10-17/h3-14,22H,15H2,1-2H3
• InChI Key： VWZJEVCYRKNLEY-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C(C2=CC=CC=C2OC)CC(C2=CC=C(Br)C=C2)=N1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 593.6±60.0 °C(Predicted)
• pka: -3.10±0.70(Predicted)

Additional information on 3-(4-bromophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole

3-(4-Bromophenyl)-5-(2-Methoxyphenyl)-1-(4-Methylbenzenesulfonyl)-4,5-Dihydro-1H-Pyrazole

The compound with CAS No. 361479-12-1, known as 3-(4-bromophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring system, a sulfonyl group, and aromatic substituents with halogen and methoxy functionalities. The combination of these structural elements endows the molecule with intriguing chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives in the development of bioactive compounds. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its versatility in binding to various biological targets. In this compound, the pyrazole ring is further functionalized with a sulfonyl group at the 1-position, which not only enhances the molecule's stability but also introduces potential hydrogen bonding capabilities. This feature is particularly advantageous in drug design, where molecular interactions are critical for therapeutic efficacy.

The substituents on the pyrazole ring play a pivotal role in determining the compound's chemical behavior. The 4-bromophenyl group at position 3 introduces electron-withdrawing effects due to the presence of bromine, which can influence the molecule's reactivity and selectivity. Similarly, the 2-methoxyphenyl group at position 5 contributes electron-donating effects through the methoxy moiety, creating a balance of electronic interactions within the molecule. These substituents also enhance the molecule's solubility and permeability, making it a promising candidate for pharmacological studies.

From a synthetic perspective, this compound represents a sophisticated achievement in organic chemistry. Its synthesis involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including Suzuki coupling and nucleophilic aromatic substitution, to construct this complex molecule efficiently. The successful synthesis of such compounds underscores the advancements in modern organic synthesis techniques and their application in creating novel chemical entities.

In terms of applications, this compound has shown potential in several areas. Its electronic properties make it a candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) or field-effect transistors (FETs). Additionally, preliminary biological assays have indicated that this compound may exhibit inhibitory activity against certain enzymes or receptors, suggesting its potential as a lead compound in drug discovery programs.

Recent research has focused on optimizing the synthesis of this compound to improve yield and reduce costs. By exploring alternative reagents and reaction conditions, chemists have developed more efficient pathways for its preparation. These advancements not only enhance the feasibility of large-scale production but also pave the way for further modifications to tailor the molecule's properties for specific applications.

In conclusion, 3-(4-bromophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole stands as a remarkable example of modern chemical innovation. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological activity profiles, positions it as a valuable asset in both academic research and industrial development.